6-[4-(5-chloro-2-methylphenyl)piperazin-1-yl]-7H-purine

• Molecular Formula: C16H17ClN6
• Molecular Weight: 328.8 g/mol
• IUPAC Name: 6-[4-(5-chloro-2-methylphenyl)piperazin-1-yl]-7H-purine
• InChI: InChI=1S/C16H17ClN6/c1-11-2-3-12(17)8-13(11)22-4-6-23(7-5-22)16-14-15(19-9-18-14)20-10-21-16/h2-3,8-10H,4-7H2,1H3,(H,18,19,20,21)
• InChI Key: YILAWMWCMISVHQ-UHFFFAOYSA-N
• SMILES: CC1=C(C=C(C=C1)Cl)N2CCN(CC2)C3=NC=NC4=C3NC=N4

Description

6-[4-(5-chloro-2-methylphenyl)piperazin-1-yl]-7H-purine is a chemical compound that has gained significant attention in the scientific research community due to its potential applications in various fields. This compound is also known as SCH 58261 and is a highly selective antagonist of the A2A adenosine receptor.

Mechanism of Action

6-[4-(5-chloro-2-methylphenyl)piperazin-1-yl]-7H-purine acts as a highly selective antagonist of the A2A adenosine receptor. Adenosine is a neuromodulator that plays a crucial role in various physiological processes. The A2A adenosine receptor is highly expressed in the brain and is involved in the regulation of dopamine release. Antagonism of the A2A adenosine receptor by SCH 58261 results in increased dopamine release, which has been shown to have neuroprotective effects.
Biochemical and Physiological Effects:
SCH 58261 has been shown to have various biochemical and physiological effects. In addition to its neuroprotective effects, SCH 58261 has been shown to have anti-inflammatory effects and has been studied as a potential therapeutic agent for inflammatory disorders such as rheumatoid arthritis. SCH 58261 has also been shown to have cardioprotective effects and has been studied as a potential therapeutic agent for cardiovascular diseases.

Advantages and Limitations for Lab Experiments

One of the major advantages of using SCH 58261 in lab experiments is its high selectivity for the A2A adenosine receptor. This allows for precise targeting of the receptor and reduces the risk of off-target effects. However, one of the limitations of using SCH 58261 is its high cost, which can limit its use in certain experiments.

Future Directions

There are several future directions for the study of 6-[4-(5-chloro-2-methylphenyl)piperazin-1-yl]-7H-purine. One of the major directions is the development of SCH 58261 as a potential therapeutic agent for neurological disorders such as Parkinson's disease, Alzheimer's disease, and Huntington's disease. Another direction is the study of SCH 58261 as a potential therapeutic agent for inflammatory disorders such as rheumatoid arthritis. Additionally, the cardioprotective effects of SCH 58261 could be further studied for potential therapeutic applications in cardiovascular diseases.

Synthesis Methods

The synthesis of 6-[4-(5-chloro-2-methylphenyl)piperazin-1-yl]-7H-purine involves multiple steps. The first step involves the protection of the 2-amino group of purine with a tert-butyldimethylsilyl (TBDMS) group. The second step involves the reaction of the protected purine with 5-chloro-2-methylphenylpiperazine to form the desired compound. The final step involves the deprotection of the TBDMS group to obtain the final product.

Scientific Research Applications

6-[4-(5-chloro-2-methylphenyl)piperazin-1-yl]-7H-purine has been extensively studied for its potential applications in various fields of scientific research. One of the major applications of this compound is in the field of neuroscience. The A2A adenosine receptor is highly expressed in the brain and has been implicated in various neurological disorders such as Parkinson's disease, Alzheimer's disease, and Huntington's disease. SCH 58261 has been shown to have neuroprotective effects and has been studied as a potential therapeutic agent for these disorders.